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Compound of Interest

Compound Name: Tfax 594,SE

Cat. No.: B11927528 Get Quote

For Immediate Reference: Tfax 594, SE is a trade name for a red fluorescent dye, chemically

identified as a succinimidyl ester. It is widely known as Alexa Fluor™ 594 NHS Ester. This

amine-reactive dye is extensively used in biological research for labeling proteins and other

molecules for visualization in fluorescence microscopy and flow cytometry.

This document provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals using Tfax 594, SE. Adherence to these

guidelines is crucial for ensuring laboratory safety and maintaining experimental integrity.

Safety and Disposal at a Glance
Proper handling and disposal of Tfax 594, SE are straightforward, given its classification as a

non-hazardous substance. However, standard laboratory best practices should always be

observed.
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Aspect Guideline Citation

Personal Protective Equipment

(PPE)

Wear standard laboratory

attire, including a lab coat,

safety glasses, and gloves.

[1]

Handling

Avoid inhalation of dust and

direct contact with skin and

eyes. Handle in a well-

ventilated area or under a

chemical fume hood.

[1]

Storage

Store in a cool, dry, and dark

place. The lyophilized powder

is typically stored at -20°C.

[2]

Spill Cleanup

For small spills of the powder,

gently sweep up the material

to avoid creating dust and

place it in a sealed container

for disposal. For solutions,

absorb with an inert material

and dispose of in a sealed

container.

Disposal of Unused Reagent

Unused or expired Tfax 594,

SE should be disposed of as

chemical waste in accordance

with local, state, and federal

regulations. Given its non-

hazardous nature, it can

typically be placed in a

designated chemical waste

container.

[1]

Disposal of Solutions Aqueous solutions containing

the dye, such as staining

solutions and wash buffers,

should be collected and

disposed of as chemical waste.
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Do not pour down the drain

unless permitted by local

regulations.

Disposal of Contaminated

Materials

Pipette tips, tubes, and other

disposable materials that have

come into contact with the dye

should be placed in a

designated chemical waste

container.

Key Properties of Tfax 594, SE
The following table summarizes the essential quantitative data for Tfax 594, SE, also known as

Alexa Fluor™ 594 NHS Ester.

Property Value Citation

Chemical Name
Alexa Fluor™ 594 NHS Ester

(Succinimidyl Ester)
[3]

CAS Number 295348-87-7

Molecular Weight 819.8 g/mol

Excitation Maximum (Ex) 590 nm

Emission Maximum (Em) 617 nm

Extinction Coefficient 92,000 cm⁻¹M⁻¹

Reactive Group
N-hydroxysuccinimidyl (NHS)

ester

Reactivity Primary amines

Experimental Protocols
Tfax 594, SE is primarily used for covalently labeling proteins and other molecules containing

primary amines. The NHS ester reacts with these amines to form a stable amide bond.
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Protein Labeling with Tfax 594, SE
This protocol provides a general procedure for labeling proteins, such as antibodies, with Tfax

594, SE.

Materials:

Protein to be labeled (e.g., IgG antibody) in an amine-free buffer (e.g., PBS)

Tfax 594, SE (lyophilized powder)

Anhydrous dimethyl sulfoxide (DMSO)

Labeling buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3)

Purification column (e.g., gel filtration or spin desalting column)

Procedure:

Prepare the Protein Solution:

Dissolve the protein in the labeling buffer at a concentration of 1-10 mg/mL. Ensure the

buffer is free of primary amines (e.g., Tris).

Prepare the Dye Stock Solution:

Allow the vial of Tfax 594, SE to warm to room temperature before opening to prevent

moisture condensation.

Dissolve the lyophilized dye in anhydrous DMSO to a concentration of 10 mg/mL. This

stock solution should be used immediately or stored desiccated at -20°C and protected

from light.

Labeling Reaction:

Slowly add a calculated amount of the dye stock solution to the protein solution while

gently vortexing. The optimal molar ratio of dye to protein should be determined

empirically, but a starting point of a 10-fold molar excess of dye is common.
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Incubate the reaction for 1 hour at room temperature, protected from light.

Purification of the Labeled Protein:

Separate the labeled protein from the unreacted dye using a gel filtration or spin desalting

column equilibrated with an appropriate buffer (e.g., PBS). The first colored band to elute

will be the labeled protein.

Determination of Degree of Labeling (DOL):

The DOL (the average number of dye molecules per protein molecule) can be determined

by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and 590

nm (for the dye).

Storage:

Store the labeled protein under conditions appropriate for the unlabeled protein, typically

at 4°C for short-term storage or at -20°C in aliquots for long-term storage. Protect from

light.

Workflow for Protein Labeling

Preparation

Reaction Purification & Analysis Storage
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Prepare Dye Stock Solution
(10 mg/mL in anhydrous DMSO)

Purify Conjugate
(Gel Filtration/Spin Column)

Determine Degree of Labeling
(Spectrophotometry)

Store Labeled Protein
(4°C or -20°C, dark)
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Caption: Experimental workflow for labeling proteins with Tfax 594, SE.
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Signaling Pathway Interaction
Tfax 594, SE itself does not directly interact with signaling pathways. Instead, it is a tool used

to visualize and track proteins that are components of these pathways. For example, an

antibody against a specific signaling protein (e.g., a kinase or a receptor) can be labeled with

Tfax 594, SE. This fluorescently labeled antibody can then be used in techniques like

immunofluorescence or immunohistochemistry to determine the localization and expression

levels of the target protein within cells or tissues, providing insights into the activity of the

signaling pathway under different conditions.
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Caption: Logical relationship of Tfax 594, SE in visualizing signaling pathway components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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